Cas no 2108419-91-4 (rac-(4aR,7aS)-1-[2-(dimethylamino)acetyl]-octahydro-6lambda6-thieno[3,4-b]piperazine-6,6-dione)

• Product Name: rac-(4aR,7aS)-1-[2-(dimethylamino)acetyl]-octahydro-6lambda6-thieno[3,4-b]piperazine-6,6-dione
• CAS No: 2108419-91-4
• MF: C₁₀H₁₉N₃O₃S
• MW: 261.34116101265
• CID: 5890202
• PubChem ID: 124896155
• Update Time: 2025-07-01

rac-(4aR,7aS)-1-[2-(dimethylamino)acetyl]-octahydro-6lambda6-thieno[3,4-b]piperazine-6,6-dione Chemical and Physical Properties

Names and Identifiers

• rac-(4aR,7aS)-1-[2-(dimethylamino)acetyl]-octahydro-6lambda6-thieno[3,4-b]piperazine-6,6-dione
• 2108419-91-4
• EN300-714818

• Inchi： 1S/C10H19N3O3S/c1-12(2)5-10(14)13-4-3-11-8-6-17(15,16)7-9(8)13/h8-9,11H,3-7H2,1-2H3/t8-,9+/m1/s1
• InChI Key： ASEFOXUUPBEFST-BDAKNGLRSA-N
• SMILES： S1(C[C@@H]2[C@H](C1)N(C(CN(C)C)=O)CCN2)(=O)=O

Computed Properties

• Exact Mass: 261.11471265g/mol
• Monoisotopic Mass: 261.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 78.1Ų